Cas no 2097891-22-8 (5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide)

5-Bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide is a brominated pyridine-carboxamide derivative featuring a furan-phenyl-hydroxyethyl substituent. This compound is of interest in medicinal chemistry and drug discovery due to its hybrid heterocyclic structure, which combines a pyridine core with a furan-phenyl moiety, offering potential for diverse biological interactions. The presence of a bromine atom enhances its utility as a synthetic intermediate for further functionalization via cross-coupling reactions. The hydroxyethyl linker provides flexibility for derivatization, while the carboxamide group contributes to hydrogen-bonding capabilities, improving target binding affinity. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies in pharmaceutical research.
5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide structure
2097891-22-8 structure
Product Name:5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide
CAS No:2097891-22-8
MF:C18H15BrN2O3
MW:387.227303743362
CID:5830885
PubChem ID:126850895
Update Time:2025-08-05

5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide
    • 5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide
    • F6517-3767
    • 2097891-22-8
    • AKOS032466002
    • 5-bromo-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]pyridine-3-carboxamide
    • Inchi: 1S/C18H15BrN2O3/c19-15-8-14(9-20-10-15)18(23)21-11-16(22)12-3-5-13(6-4-12)17-2-1-7-24-17/h1-10,16,22H,11H2,(H,21,23)
    • InChI Key: YAMKRBQNTAXHMC-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(=C1)C(NCC(C1C=CC(C2=CC=CO2)=CC=1)O)=O

Computed Properties

  • Exact Mass: 386.02660g/mol
  • Monoisotopic Mass: 386.02660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.4Ų

5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6517-3767-2μmol
5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide
2097891-22-8
2μmol
$57.0 2023-09-08
Life Chemicals
F6517-3767-5μmol
5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide
2097891-22-8
5μmol
$63.0 2023-09-08
Life Chemicals
F6517-3767-10μmol
5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide
2097891-22-8
10μmol
$69.0 2023-09-08
Life Chemicals
F6517-3767-20μmol
5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide
2097891-22-8
20μmol
$79.0 2023-09-08
Life Chemicals
F6517-3767-1mg
5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide
2097891-22-8
1mg
$54.0 2023-09-08
Life Chemicals
F6517-3767-2mg
5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide
2097891-22-8
2mg
$59.0 2023-09-08
Life Chemicals
F6517-3767-3mg
5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide
2097891-22-8
3mg
$63.0 2023-09-08
Life Chemicals
F6517-3767-4mg
5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide
2097891-22-8
4mg
$66.0 2023-09-08
Life Chemicals
F6517-3767-5mg
5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide
2097891-22-8
5mg
$69.0 2023-09-08
Life Chemicals
F6517-3767-10mg
5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide
2097891-22-8
10mg
$79.0 2023-09-08

5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide Related Literature

Additional information on 5-bromo-N-{2-4-(furan-2-yl)phenyl-2-hydroxyethyl}pyridine-3-carboxamide

5-Bromo-N-{2-[4-(Furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide: A Comprehensive Overview

The compound 5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide, identified by the CAS number 2097891-22-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule incorporates a pyridine ring, a bromine substituent, and a furan-containing side chain, making it a unique candidate for further exploration in drug discovery and material science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic substitutions and coupling reactions. The presence of the bromine atom at the 5-position of the pyridine ring suggests potential for further functionalization, such as Suzuki-Miyaura cross-coupling reactions, which are highly effective in forming biaryl bonds. This feature makes the compound a valuable intermediate for constructing more complex molecular architectures.

The furan moiety in the side chain introduces additional electronic and steric effects, which can influence the compound's reactivity and bioavailability. Furan-containing compounds are known for their ability to participate in various non-covalent interactions, such as π–π stacking and hydrogen bonding, which are critical for molecular recognition in biological systems. Recent studies have highlighted the role of furan derivatives in modulating enzyme activity and receptor binding, suggesting that this compound could serve as a lead molecule in drug design.

In terms of pharmacological applications, 5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide has shown promise as a potential candidate for anti-inflammatory and antioxidant therapies. The hydroxyl group in the side chain contributes to the compound's hydrophilicity, enhancing its solubility and permeability across biological membranes. This property is crucial for achieving effective drug delivery and bioavailability. Furthermore, the pyridine ring's electron-withdrawing effects can modulate the compound's reactivity towards reactive oxygen species, making it a potential antioxidant agent.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on enzymatic degradation mechanisms involving cytochrome P450 enzymes, which play a significant role in metabolizing organic compounds in living organisms. The bromine substituent may influence the rate of degradation by altering the electron distribution within the molecule, potentially leading to more efficient detoxification processes.

In conclusion, 5-bromo-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}pyridine-3-carboxamide represents a versatile platform for exploring novel chemical entities with diverse applications. Its unique structure combines functional groups that offer opportunities for further modification and optimization. As research continues to uncover its full potential, this compound stands out as a valuable asset in both academic and industrial settings.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.